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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the generation, validation, and

experimental use of cathelicidin knockout (KO) mouse models. The murine cathelicidin
antimicrobial peptide (CRAMP) is the ortholog of human cathelicidin LL-37 and is encoded by

the Camp gene. These models are invaluable tools for investigating the roles of cathelicidin in

innate immunity, inflammation, autoimmune diseases, and cancer.

Introduction to Cathelicidin and Knockout Models
Cathelicidins are a family of antimicrobial peptides that play a crucial role in the innate

immune system.[1][2] Beyond their direct microbicidal activities, they are multifunctional

molecules involved in a wide array of biological processes, including cell chemotaxis,

modulation of inflammatory responses, and wound healing.[3][4] The mouse cathelicidin,

CRAMP, is a homolog of the human LL-37 peptide and serves as a vital model for studying

human conditions.[3] Cathelicidin-deficient mice are more susceptible to certain bacterial

infections, highlighting the peptide's importance in host defense.[3][5]

The generation of cathelicidin knockout mice, typically by deleting the Camp gene, has been

instrumental in elucidating its physiological and pathological roles.[2][6] These models have
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demonstrated the multifaceted nature of cathelicidin, which can have both protective and

detrimental effects depending on the disease context.[7] For instance, while crucial for fighting

infections, cathelicidin has been implicated in promoting certain inflammatory conditions.[4]

Generation of Cathelicidin Knockout Mice using
CRISPR-Cas9
The CRISPR-Cas9 system offers an efficient and precise method for generating knockout

mouse models.[8][9] The following protocol outlines the key steps for creating a Camp

knockout mouse.

Experimental Workflow for Generating Camp KO Mice

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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